Cas no 17233-65-7 (Benzoxazole,2,2'-(1E)-1,2-ethenediylbis[5-methyl-)

• Product Name: Benzoxazole,2,2'-(1E)-1,2-ethenediylbis[5-methyl-
• CAS No: 17233-65-7
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 165813
• PubChem ID: 5332173
• Update Time: 2025-05-24

Benzoxazole,2,2'-(1E)-1,2-ethenediylbis[5-methyl- Chemical and Physical Properties

Names and Identifiers

• (E)-2,2'-vinylenebis[5-methylbenzoxazole]
• 1,2-Bis-(5-chlor-1(3)H-benzimidazol-2-yl)-aethan
• 1,2-bis-(5-chloro-1(3)H-benzimidazol-2-yl)-ethane
• 1,2-bis-(5-methyl-1(3)H-benzimidaz
• 1,2-Bis-(5-methyl-1(3)H-benzimidazol-2-yl)-aethen
• 1,2-Bis-(5-methyl-benzoxazol-2-yl)-aethen
• 1,2-bis(5-methylbenzoxazol-2-yl)ethylene
• 1,2-bis-(5'-methyl-benzoxazol-2'-yl)-ethylene
• 1,2-Bis-< 5-methyl-benzoxazolyl-(2)> -aethylen
• 5,5'-dimethyl-2,2'-ethene-1,2-diyl-bis-benzooxazole
• AGN-PC-00AITT
• trans-2,2'-Ethylenebis(5-methylbenzoxazole)
• 2'-(1,2-ethenediyl)bis(5-methyl- (e)-benzoxazol
• 2,2'-[(E)-1,2-Ethenediyl]bis(5-methylbenzoxazole)
• 1,2-di(5-methyl-2-benzoxazolyl)ethylene
• Benzoxazole, 2,2'-(1,2-ethenediyl)bis[5-methyl-
• 2,2'-Vinylenebis5-methylbenzoxazole
• EINECS 213-866-1
• 1,2-Bis(5-methylbenzoxazol-2-yl)ethene
• 17233-65-7
• DTXSID901236908
• Benzoxazole, 2,2'-(1,2-ethenediyl)bis(5-methyl-
• LS-14622
• Ethene, 1,2-bis(5-methyl-benzoxazol-2-yl)-
• 2,2-(1,2-Ethenediyl)bis[5-methylbenzoxazole]
• AS-15143
• Benzoxazole, vinylenebis[5-methyl-
• Benzoxazole, 2,2'-ethylenebis(5-methyl-
• A800897
• Fluorescent Brightener 135
• (E)-2,2'-Vinylenebis(5-methylbenzoxazole)
• SCHEMBL553696
• Benzoxazole, 2,2'-(1,2-ethenediyl)bis(5-methyl-, (E)-
• VKRZNAWSCAUDRQ-BQYQJAHWSA-N
• NIOSH/DM4845400
• A804859
• W-109630
• EINECS 241-271-7
• AKOS015896215
• 2,2'-(1,2-Ethenediyl)bis(5-methylbenzoxazole)
• FluorescentBrightener135
• DM48454000
• AB00080101-01
• FBA-135
• MFCD00408425
• 2,2'-Vinylenebis(5-methylbenzoxazole)
• 2,2'-Ethylenebis(5-methylbenzoxazole)
• Fluorescent Brightener 135,2,2'-(1,2-Ethenediyl)bis[5-methylbenzoxazole]
• 1041-00-5
• 2,2'-vinylenebis[5-methylbenzoxazole]
• 1,2-bis(5-methyl-2-benzoxazolyl)ethylene
• SK (fluorescent brightener)
• C.I. Fluorescent Brightener 135
• Benzoxazole, 2,2'-vinylenebis(5-methyl-, (E)-
• Benzoxazole, 2,2'-(1E)-1,2-ethenediylbis(5-methyl-
• Cambridge id 5311540
• 1,2-Bis(5-methylbenzo[d]oxazol-2-yl)ethene
• .alpha.,.beta.-Di(5-methylbenzoxazol-2-yl)ethene
• 12224-12-3
• Benzoxazole, 2,2'-(1E)-1,2-ethenediylbis[5-methyl-
• (E)-1,2-bis(5-methylbenzo[d]oxazol-2-yl)ethene
• alpha,beta-Di(5-methylbenzoxazol-2-yl)ethene
• 2,2'-(1E)-1,2-Ethenediylbis[5-methylbenzoxazole]
• 5-Methyl-2-[(E)-2-(5-methyl-1,3-benzoxazol-2-yl)ethenyl]-1,3-benzoxazole
• 2,2'-(1,2-ethenediyl)bis[5-methyl-, (E)-Benzoxazole
• Benzoxazole,2,2'-(1E)-1,2-ethenediylbis[5-methyl-

• MDL： MFCD00408425
• Inchi： 1S/C18H14N2O2/c1-11-3-5-15-13(9-11)19-17(21-15)7-8-18-20-14-10-12(2)4-6-16(14)22-18/h3-10H,1-2H3/b8-7+
• InChI Key： VKRZNAWSCAUDRQ-BQYQJAHWSA-N
• SMILES： O1C(/C=C/C2=NC3C=C(C)C=CC=3O2)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 290.10562
• Monoisotopic Mass: 290.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.287g/cm3
• Melting Point: 180-181°C
• Boiling Point: 471.2ºC at 760mmHg
• Flash Point: 237.3ºC
• Refractive Index: 1.727
• PSA: 52.06
• LogP: 4.75620

Additional information on Benzoxazole,2,2'-(1E)-1,2-ethenediylbis[5-methyl-

Research Brief on Benzoxazole Derivative (CAS: 17233-65-7) and Its Applications in Chemical Biology and Medicine

The compound Benzoxazole,2,2'-(1E)-1,2-ethenediylbis[5-methyl- (CAS: 17233-65-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of Benzoxazole derivatives as versatile scaffolds in medicinal chemistry. The compound's rigid, planar structure and ability to engage in π-π stacking interactions make it an attractive candidate for targeting protein-protein interactions (PPIs) and nucleic acid binding. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 17233-65-7 exhibit potent inhibitory activity against several kinase targets, particularly in oncology pathways.

In terms of synthetic methodology, advances have been made in the efficient preparation of this benzoxazole derivative. A novel one-pot synthesis approach developed by Chen et al. (2024) in Organic Letters has improved the yield to 78% while reducing the number of purification steps. This methodological breakthrough is particularly significant for scaling up production for preclinical studies.

The pharmacological profile of 17233-65-7 has been extensively characterized in recent investigations. In vitro studies using cancer cell lines have shown promising antiproliferative activity, with IC50 values in the low micromolar range for certain tumor types. Interestingly, the compound appears to exhibit selective toxicity towards cancer cells while showing minimal effects on normal cell lines, suggesting a potentially favorable therapeutic window.

Mechanistic studies have revealed that this benzoxazole derivative functions through multiple pathways, including inhibition of topoisomerase II and modulation of the NF-κB signaling pathway. These findings, published in the European Journal of Medicinal Chemistry (2024), position 17233-65-7 as a potential multi-target agent, which could be advantageous in addressing complex diseases like cancer and inflammatory disorders.

From a drug development perspective, researchers have begun exploring structure-activity relationships (SAR) around the core benzoxazole structure. Systematic modifications at the 5-methyl position and the ethenediyl bridge have yielded analogs with improved pharmacokinetic properties. Notably, several derivatives have shown enhanced blood-brain barrier penetration, opening possibilities for central nervous system applications.

Current challenges in the development of 17233-65-7-based therapeutics include optimizing solubility and metabolic stability. Recent work published in ACS Medicinal Chemistry Letters (2024) has addressed these issues through strategic formulation approaches and prodrug strategies, significantly improving the compound's drug-like properties.

Looking forward, the benzoxazole scaffold represented by 17233-65-7 continues to be a fertile area for research. Ongoing clinical investigations are evaluating its potential in combination therapies, while computational studies are exploring its utility in targeted drug delivery systems. The compound's versatility suggests it may serve as a platform for developing novel treatments across multiple therapeutic areas in the coming years.